Cas no 62702-57-2 (2-Thiophenecarboxaldehyde, 5-(dodecylthio)-)
62702-57-2 structure
Product Name:2-Thiophenecarboxaldehyde, 5-(dodecylthio)-
CAS No:62702-57-2
MF:C17H28OS2
MW:312.533622741699
CID:434699
PubChem ID:21450449
Update Time:2025-04-19
2-Thiophenecarboxaldehyde, 5-(dodecylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxaldehyde, 5-(dodecylthio)-
- 5-dodecylsulfanylthiophene-2-carbaldehyde
- 62702-57-2
- DTXSID40614089
- 5-(DODECYLSULFANYL)THIOPHENE-2-CARBALDEHYDE
- SCHEMBL11713052
-
- Inchi: 1S/C17H28OS2/c1-2-3-4-5-6-7-8-9-10-11-14-19-17-13-12-16(15-18)20-17/h12-13,15H,2-11,14H2,1H3
- InChI Key: ZSTNWRKKURYDBX-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(C=O)S1)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 312.15834
- Monoisotopic Mass: 312.15815786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 70.6Ų
Experimental Properties
- PSA: 17.07
2-Thiophenecarboxaldehyde, 5-(dodecylthio)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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